Cas no 2171373-33-2 ((3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid)

• Product Name: (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid
• CAS No: 2171373-33-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5603107
• PubChem ID: 165805901
• Update Time: 2025-06-09

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1495867
• (3R)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpentanoyl]piperidine-3-carboxylic acid
• 2171373-33-2
• (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-3-14-27(2,25(32)29-15-8-9-18(16-29)24(30)31)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,30,31)/t18-,27?/m1/s1
• InChI Key： WZPATWYWRFPJPI-XZATXCMXSA-N
• SMILES： O=C(C(C)(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC[C@@H](C(=O)O)C1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171373-33-2): An Overview of a Promising Compound in Medicinal Chemistry

(3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171373-33-2) is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to as Fmoc-L-Proline derivative, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structural features and functional groups make it an ideal candidate for the development of novel drugs targeting specific biological pathways.

The chemical structure of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid is characterized by a piperidine ring with a carboxylic acid group at the 3-position and an N-Fmoc (fluorenylmethyloxycarbonyl) protected amino acid residue at the 1-position. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group during the sequential addition of amino acids, ensuring high yields and purity of the final product.

Recent studies have highlighted the importance of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid in the development of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. These peptidomimetics have shown promise in various therapeutic areas, including cancer, neurodegenerative diseases, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity by selectively inhibiting key enzymes involved in cancer cell proliferation.

The synthesis of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid typically involves several steps, including the protection of functional groups, coupling reactions, and deprotection. The Fmoc group is introduced via an N-Fmoc protection step, followed by coupling with an appropriate amino acid or peptide fragment. The final step involves deprotection to reveal the active carboxylic acid group. This synthetic route ensures high purity and yields, making it suitable for large-scale production.

In addition to its role in peptidomimetic synthesis, (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid has also been explored for its potential as a building block in the development of prodrugs. Prodrugs are inactive compounds that are converted into their active form within the body through metabolic processes. This approach can improve drug delivery, bioavailability, and reduce side effects. A recent study published in Organic & Biomolecular Chemistry demonstrated that a prodrug derived from this compound showed enhanced stability and prolonged therapeutic effects compared to its parent molecule.

The biological activity of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid has been extensively studied using various in vitro and in vivo models. In cell-based assays, it has been shown to exhibit potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. Additionally, animal studies have demonstrated its efficacy in reducing tissue damage and improving functional outcomes in models of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of (3R)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpentanoylpiperidine-3-carboxylic acid have also been investigated to optimize its therapeutic potential. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for both oral and parenteral administration. These findings have paved the way for further clinical development and evaluation.

In conclusion, (3R)-1-2-{(9H-fluoren-9-yloxycarbonyl)amino}-2-methylpentanoylpiperidine-3-carboxylic acid (CAS No. 2171373-33-2) is a versatile compound with significant potential in medicinal chemistry. Its unique structural features and functional groups make it an ideal candidate for the development of novel drugs targeting various therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.